Cas no 2227911-73-9 (rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine
• CAS No: 2227911-73-9
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6446892
• PubChem ID: 165701664
• Update Time: 2025-06-09

rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine
• 2227911-73-9
• rac-[(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropyl]methanamine
• EN300-1835630

• Inchi： 1S/C10H16N2/c1-10(2)7(6-11)9(10)8-4-3-5-12-8/h3-5,7,9,12H,6,11H2,1-2H3/t7-,9+/m0/s1
• InChI Key： KAROYYJNUYOIIU-IONNQARKSA-N
• SMILES： N1C=CC=C1[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine (CAS No. 2227911-73-9)

Rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine (CAS No. 2227911-73-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine is a chiral molecule with a cyclopropane ring substituted with a pyrrole moiety and two methyl groups. The cyclopropane ring imparts significant rigidity to the molecule, which can influence its conformational stability and interactions with biological targets. The presence of the pyrrole group adds aromatic character and potential for hydrogen bonding, making it an interesting scaffold for drug design.

The compound is typically synthesized through a multi-step process involving the formation of the cyclopropane ring followed by the introduction of the pyrrole moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cyclization reaction that significantly improved the yield and purity of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine.

Biological Activities and Mechanisms of Action

The biological activities of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine have been extensively studied in various cellular and animal models. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors (5-HT receptors), particularly 5-HT_1A and 5-HT_2A, which are implicated in mood disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine exhibits potent agonist activity at 5-HT_1A receptors and antagonist activity at 5-HT_2A receptors. These properties suggest that it could be developed as a novel antidepressant or anxiolytic agent. Additionally, preliminary studies have indicated that the compound may have neuroprotective effects, potentially making it useful in treating neurodegenerative diseases such as Alzheimer's disease.

Clinical Potential and Therapeutic Applications

The therapeutic potential of rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine is currently being explored in preclinical studies. Early results are promising, with several studies reporting favorable pharmacokinetic profiles and low toxicity levels. For example, a preclinical study conducted by researchers at the University of California in 2021 found that the compound was well-tolerated in animal models and showed significant efficacy in reducing depressive-like behaviors.

Beyond its potential as an antidepressant or anxiolytic agent, there is growing interest in exploring its use for other neurological conditions. A recent review article published in Trends in Pharmacological Sciences highlighted the potential of compounds like rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine for treating chronic pain conditions due to their ability to modulate multiple neurotransmitter systems.

Current Research Trends and Future Directions

The field of medicinal chemistry is continuously evolving, and ongoing research on rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine reflects this dynamic nature. Current trends include efforts to optimize the compound's pharmacological properties through structure-based drug design. For instance, researchers are investigating how subtle modifications to the pyrrole moiety or the cyclopropane ring can enhance its binding affinity to specific receptors or improve its metabolic stability.

In addition to optimizing its chemical structure, there is also a focus on understanding the molecular mechanisms underlying its biological activities. Advanced techniques such as cryo-electron microscopy (cryo-EM) are being employed to gain insights into how rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine interacts with target proteins at atomic resolution. These studies are crucial for developing more effective and selective therapeutic agents.

Conclusion

Rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrrol-2-yl)cyclopropylmethanamine (CAS No. 2227911-73-9) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure provides a robust foundation for further drug development efforts. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new applications will emerge, contributing to the advancement of medicinal chemistry and pharmaceutical science.